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Thiotraniliprole: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Thiotraniliprole is an insecticide belonging to the diamide class of chemistry. Like other

diamides, its mode of action involves the disruption of calcium regulation in the muscle cells of

target insects. This guide provides a comprehensive overview of the available technical

information on Thiotraniliprole, including its chemical identity, and draws upon data from the

closely related compound Tetraniliprole to provide a broader understanding of its toxicological

and physicochemical properties.

Chemical Identity
Property Value

IUPAC Name

3-bromo-1-(3-chloro-2-pyridinyl)-N-[2,4-dichloro-

6-(propan-2-ylcarbamothioyl)phenyl]pyrazole-5-

carboxamide

Molecular Formula C₁₉H₁₅BrCl₃N₅OS

Physicochemical and Toxicological Properties
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Quantitative data for Thiotraniliprole is not readily available in public literature. The following

table summarizes the properties of the structurally related diamide insecticide, Tetraniliprole, to

provide an indicative profile.

Property Value (for Tetraniliprole) Citation

Molecular Weight 544.9 g/mol

Water Solubility Slightly to moderately soluble

Log P (octanol-water partition

coefficient)
2.8

Vapor Pressure Low

Acute Oral LD50 (Rat) > 2000 mg/kg

Acute Dermal LD50 (Rat) > 5000 mg/kg

Acute Inhalation LC50 (Rat) > 5.1 mg/L

Avian Acute Oral LD50

(Bobwhite Quail)
> 2250 mg/kg [1]

Aquatic Toxicity LC50

(Rainbow Trout, 96h)
> 129 mg/L

Aquatic Toxicity EC50

(Daphnia magna, 48h)
0.019 mg/L

Note: This data pertains to Tetraniliprole and should be used as a general reference for the

diamide class of insecticides.

Mode of Action: Ryanodine Receptor Modulation
Thiotraniliprole, like other diamide insecticides, acts as a modulator of insect ryanodine

receptors (RyRs).[2] These receptors are large ion channels located on the sarcoplasmic

reticulum of muscle cells and are crucial for regulating the release of intracellular calcium,

which is essential for muscle contraction.
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By binding to the ryanodine receptor, Thiotraniliprole locks the channel in an open state,

leading to an uncontrolled release of calcium from the sarcoplasmic reticulum into the

cytoplasm. This sustained high level of intracellular calcium results in continuous muscle

contraction, leading to paralysis and ultimately the death of the insect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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